2-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2-methoxy-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C19H23NO3S/c1-22-18-7-3-2-6-17(18)19(21)20(15-9-12-23-13-10-15)11-8-16-5-4-14-24-16/h2-7,14-15H,8-13H2,1H3
• InChI Key: BPUSIWYAABHDOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N(CCC2=CC=CS2)C3CCOCC3
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

2-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in B-cell receptor signaling.

Scientific Research Applications

Diversity-Oriented Synthesis

The compound's relevance is highlighted in the synthesis of structurally diverse non-natural compounds for screening against various biological targets. This was demonstrated in a study where substituted tetrahydropyrans were synthesized using oxidative carbon-hydrogen bond activation and click chemistry reactions, providing rapid access to diverse compounds (Zaware et al., 2011).

Heterocyclic Synthesis

It plays a role in the synthesis of heterocyclic compounds, as seen in the creation of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. This was illustrated in a study exploring the reactivity of benzo[b]thiophen-2-yl-hydrazonoesters (Mohareb et al., 2004).

Domino Reaction Synthesis

The compound is instrumental in domino reactions for synthesizing benzothieno[3,2-b]pyran derivatives, as shown in a study using tris(4-methoxyphenyl)phosphine-catalyzed reactions between γ-benzyl allenoates and ethyl (Z)-2-(3-oxobenzo[b]thiophen-2(3H)-ylidene)acetate (Ma, Yu, & Meng, 2018).

Polymer-Silica Composite Preparation

This compound contributes to the preparation of composites with silica, as demonstrated in a study where poly[2-methoxy-5-(2-ethylhexyloxy)-1,4-phenylenevinylene]/silica and poly(3-hexylthiophene)/silica composites were synthesized (Kubo et al., 2005).

Biomimetic Syntheses of Polyketide Aromatics

It is also used in the biomimetic synthesis of polyketide aromatic systems, as shown in the synthesis of benzene derivatives from methoxypyrylium compounds derived from 2H-pyran-2-ones and 4H-pyran-4-ones (Griffin, Leeper, & Staunton, 1984).

Antibacterial Activity Research

This compound's derivatives, such as substituted 1,3,4-oxadiazoles, have been studied for their antibacterial activity. This was evident in a study where symmetrical and unsymmetrical 2,5-disubstituted 1,3,4-oxadiazoles were synthesized and tested for antibacterial properties (Aghekyan et al., 2020).